methyl (2Z)-2-[2-(4-fluorophenyl)hydrazin-1-ylidene]-3-oxobutanoate

• IUPAC Name: methyl (E)-2-[(4-fluorophenyl)diazenyl]-3-hydroxybut-2-enoate
• InChI: InChI=1S/C11H11FN2O3/c1-7(15)10(11(16)17-2)14-13-9-5-3-8(12)4-6-9/h3-6,15H,1-2H3/b10-7+,14-13?
• InChI Key: KWANOAFWQPWQBW-GZECAIDWSA-N
• Canonical SMILES: CC(=C(C(=O)OC)N=NC1=CC=C(C=C1)F)O
• Isomeric SMILES: C/C(=C(/C(=O)OC)\N=NC1=CC=C(C=C1)F)/O
• Molecular Formula: C11H11FN2O3
• Molecular Weight: 238.21 g/mol

Description

Methyl (2Z)-2-[2-(4-fluorophenyl)hydrazin-1-ylidene]-3-oxobutanoate, also known as MFOB, is a chemical compound that has been extensively studied for its potential applications in scientific research. MFOB is a hydrazone derivative of ethyl pyruvate, which has been shown to exhibit a variety of biological activities, including anti-inflammatory, antioxidant, and anti-tumor effects. In

Scientific Research Applications

Synthesis and Chemical Properties

• The transformation of 4-(1-dimethylaminoethylidene)-2-phenyl-5(4H)-oxazolone into methyl 2-benzoylamino-3-oxobutanoate showcases the synthetic utility of related compounds in creating pyrazolones, highlighting the compound's role in synthetic organic chemistry (Urška Bratušek, A. Hvala, & B. Stanovnik, 1998).
• The application of methyl 2-(1,3-dithian-2-ylidene)-3-oxobutanoate as a nonthiolic, odorless, and practical thioacetalization reagent demonstrates its versatility in organic synthesis, providing an effective method for converting aldehydes and ketones into dithioacetals (Sun Ran et al., 2005).

Biological Applications

• Studies on hydrazide-based fluorescent probes for highly sensitive and selective optical signaling of Cu2+ and Hg2+ in aqueous solution illustrate the potential of related compounds in environmental monitoring and bioimaging, contributing to advancements in sensors and detection technologies (Xiangyong Wang et al., 2014).
• The synthesis and characterization of N-(1-amino-3-methyl-1-oxobutan-2-yl)-1-(cyclohexylmethyl)-3-(4-fluorophenyl)-1H-pyrazole-5-carboxamide (3,5-AB-CHMFUPPYCA) and its differentiation from its 5,3-regioisomer demonstrate the exploration of novel compounds for potential therapeutic applications, indicating the compound's relevance in drug discovery research (Gavin McLaughlin et al., 2016).

Advanced Materials and Sensing

• The development of simple hydrazide-based fluorescent sensors for detecting ions in aqueous solutions showcases the importance of these compounds in creating materials for environmental sensing and health monitoring, underscoring their role in advancing sensor technology and materials science (Xiangyong Wang et al., 2014).